Cas no 336-08-3 (Octafluoroadipic Acid)

• Product Name: Octafluoroadipic Acid
• CAS No: 336-08-3
• MF: C₆H₂F₈O₄
• MW: 290.064910411835
• MDL: MFCD00066405
• CID: 304416
• PubChem ID: 87574250
• Update Time: 2025-05-19

Octafluoroadipic Acid Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid,2,2,3,3,4,4,5,5-octafluoro-
• Octafluoroadipic Acid
• HEXANEDIOICACID,OCTAFLUORO
• Octafluor-adipinsaeure
• OCTAFLUOROHEXANEDIOIC ACID
• octafluoro-hexanedioicaci
• perfluoro-1,6-hexanedioic acid
• PERFLUOROADIPIC ACID
• PERFLUOROHEXANEDIOIC ACID
• RARECHEM AL BO 0766
• 2,2,3,3,4,4,5,5-Octafluorohexanedioic acid #
• Z56922170
• EN300-00112
• O0260
• NCIStruc2_001295
• C6H2F8O4
• BS-43823
• BP-21132
• Hexanedioic acid, 2,2,3,3,4,4,5,5-octafluoro-
• CHEMBL1741942
• AKOS000114556
• NCI51277
• 336-08-3
• MFCD00066405
• D78479
• NCGC00013638-02
• SCHEMBL712763
• CCG-36837
• NCI60_004240
• NSC-51277
• 2,2,3,3,4,4,5,5-Octafluorohexanedioic acid
• NCIStruc1_001037
• EINECS 206-407-1
• NCGC00096750-01
• DTXSID4059833
• 355-71-5
• FT-0631979
• NS00010982
• AI3-19372
• Octafluoroadipic Acid, >/=98%
• Hexanedioic acid, octafluoro-
• A821868
• NCGC00013638
• NSC51277
• diPFHxA
• DB-048458

• MDL： MFCD00066405
• Inchi： 1S/C6H2F8O4/c7-3(8,1(15)16)5(11,12)6(13,14)4(9,10)2(17)18/h(H,15,16)(H,17,18)
• InChI Key： AXRSOGFYDSXLQX-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)(F)F)(C(C(C(=O)O)(F)F)(F)F)F

Computed Properties

• Exact Mass: 289.98300
• Monoisotopic Mass: 289.98253384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.1±0.1 g/cm3
• Melting Point: 131.0 to 136.0 deg-C
• Boiling Point: 257.4±33.0 °C at 760 mmHg
• Flash Point: 109.5±25.4 °C
• Stability/Shelf Life: Stable. Non-flammable. Incompatible with strong bases.
• PSA: 74.60000
• LogP: 1.69680
• Solubility: Not available
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Octafluoroadipic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：3261
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39
• RTECS：MO1925000
• Hazardous Material Identification：
• HazardClass：CORROSIVE
• TSCA：T
• Risk Phrases：R34
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Material Chemicals High Polymer Materials

Additional information on Octafluoroadipic Acid

Octafluoroadipic Acid (CAS No. 336-08-3): A Comprehensive Overview of Its Applications and Recent Research Developments

Octafluoroadipic Acid, with the chemical formula C₈H₂F₈O₄, is a fluorinated dicarboxylic acid that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and versatile applications. The compound is characterized by its eight fluorine atoms, which contribute to its distinct chemical reactivity and stability, making it a valuable intermediate in the synthesis of various high-performance materials and pharmaceuticals.

The molecular structure of Octafluoroadipic Acid consists of an octafluoro-substituted adipic acid backbone, which imparts exceptional thermal stability and chemical resistance. These attributes have positioned it as a key component in the development of advanced polymers, coatings, and specialty chemicals. Furthermore, its bifunctional carboxylic acid groups allow for further derivatization, enabling the creation of a wide range of functional materials.

In recent years, Octafluoroadipic Acid has been extensively studied for its potential applications in pharmaceuticals. Its fluorinated structure is known to enhance the metabolic stability and bioavailability of drug molecules, making it an attractive candidate for drug design and development. For instance, researchers have explored its use as a precursor in the synthesis of fluorinated analogs of existing therapeutic agents, which exhibit improved pharmacokinetic profiles.

A particularly noteworthy area of research involves the use of Octafluoroadipic Acid in the development of novel anticancer agents. The fluorine atoms in its structure can interact with biological targets in ways that differ from their hydrogen counterparts, leading to enhanced binding affinity and efficacy. Recent studies have demonstrated that compounds derived from Octafluoroadipic Acid can selectively inhibit key enzymes involved in tumor proliferation, offering promising avenues for future cancer therapies.

The compound's unique properties also make it valuable in materials science. For example, polymers derived from Octafluoroadipic Acid exhibit excellent flame retardancy and mechanical strength, making them suitable for applications in aerospace, automotive, and construction industries. Additionally, its ability to form stable coordination complexes with metal ions has been exploited in the development of new catalysts for organic synthesis.

In the realm of organic synthesis, Octafluoroadipic Acid serves as a versatile building block for the construction of complex molecular architectures. Its reactive carboxylic acid groups can undergo various transformations, including esterification, amidation, and polymerization, allowing chemists to tailor its properties for specific applications. This flexibility has made it a preferred choice for researchers working on the synthesis of advanced functional materials.

The environmental impact of using Octafluoroadipic Acid has also been a subject of interest. While its stability contributes to long-term durability in applications such as coatings and polymers, this same property raises questions about its degradation pathways and potential environmental persistence. Ongoing research aims to address these concerns by developing methods for the controlled release and degradation of fluorinated compounds derived from Octafluoroadipic Acid.

In conclusion, Octafluoroadipic Acid (CAS No. 336-08-3) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features and chemical properties make it indispensable in pharmaceuticals, materials science, and organic synthesis. As research continues to uncover new possibilities for this versatile compound, its role in advancing technological innovation is poised to grow even further.